N-(4,6-difluorobenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)furan-2-carboxamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C18H10F2N4O4S/c19-11-6-12(20)16-14(7-11)29-18(22-16)23(9-10-2-1-5-21-8-10)17(25)13-3-4-15(28-13)24(26)27/h1-8H,9H2
• InChI Key: LHHFXAUDPPTTKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN(C2=NC3=C(C=C(C=C3S2)F)F)C(=O)C4=CC=C(O4)[N+](=O)[O-]
• Molecular Formula: C18H10F2N4O4S
• Molecular Weight: 416.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques such as 1H-NMR, 13C-NMR, and IR. These techniques provide information about the types of atoms in the molecule and their connectivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques such as 1H-NMR, 13C-NMR, and IR. These techniques provide information about the types of atoms in the molecule and their connectivity.

Scientific Research Applications

Synthesis and Reactivity

Research involving similar compounds, such as 2-(furan-2-yl)benzo[e][1,3]benzothiazole and 2-(furan-2-yl)thiazolo[5,4-f]quinoline, focuses on synthesis and reactivity. These compounds are synthesized through various chemical processes and then subjected to electrophilic substitution reactions such as nitration, bromination, formylation, and acylation (Aleksandrov & El’chaninov, 2017). This indicates the potential of N-(4,6-difluorobenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)furan-2-carboxamide in similar synthetic and reactive applications.

Analytical and Spectral Studies

Furan ring-containing organic ligands, like Ethyl 5-(piperidin-1-yl-methyl)furan-2-carboxylate, have been studied for their spectral properties and antimicrobial activity. These compounds are characterized by elemental analyses and spectral studies, including magnetic moment determination and molar conductivity measurement (Patel, 2020). N-(4,6-difluorobenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)furan-2-carboxamide may have similar properties and potential uses in analytical chemistry.

Biological Activity Studies

Compounds with furan and thiazole rings have been evaluated for their antimicrobial activity against various microorganisms. A study on a thiazole-based heterocyclic amide, N-(thiazol-2-yl)furan-2-carboxamide, showed good antimicrobial activity against both Gram-negative and Gram-positive bacteria and fungi (Cakmak et al., 2022). This suggests potential for N-(4,6-difluorobenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)furan-2-carboxamide in biological applications, especially as an antimicrobial agent.

Environmental Applications

N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide, a compound with a structure similar to the compound , has been used for the removal of heavy metals from industrial wastes. Its high adsorption capacity and stability make it a suitable adsorbent for practical removal of heavy metals like Zn2+ and Cd2+ ions (Zargoosh et al., 2015). This indicates that N-(4,6-difluorobenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)furan-2-carboxamide could potentially be used in environmental science, particularly for waste treatment and heavy metal removal.